N-ethyl-2-(5-oxo-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide

• IUPAC Name: N-ethyl-2-(5-oxo-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide
• InChI: InChI=1S/C8H11N5O2/c1-2-9-6(14)3-5-7(15)12-8-10-4-11-13(5)8/h4-5H,2-3H2,1H3,(H,9,14)(H,10,11,12,15)
• InChI Key: BKLZZGNJOIQWJF-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CC1C(=O)N=C2N1NC=N2
• Molecular Formula: C8H11N5O2
• Molecular Weight: 209.21 g/mol

Description

The compound identified by the PubChem N-ethyl-2-(5-oxo-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide is a chemical entity with specific properties and applications. This compound is part of a larger database of chemical substances maintained by the National Center for Biotechnology Information (NCBI) and is used in various scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of N-ethyl-2-(5-oxo-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide involves specific synthetic routes and reaction conditions. These methods typically include the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification and identification of small molecules . The synthetic routes may involve multiple steps, including the use of hazardous chemicals, and require appropriate personal protective equipment and safety measures .

Industrial Production Methods: Industrial production methods for this compound are designed to ensure high yield and purity. These methods often involve large-scale synthesis using automated systems and advanced analytical techniques to monitor the reaction progress and product quality. The use of LC-MS/MS and other analytical methods ensures the consistency and reliability of the produced compound .

Chemical Reactions Analysis

Types of Reactions: N-ethyl-2-(5-oxo-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome .

Major Products Formed: The major products formed from the reactions involving this compound depend on the specific reaction conditions and reagents used. These products are typically analyzed using advanced analytical techniques to ensure their purity and quality .

Scientific Research Applications

N-ethyl-2-(5-oxo-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent for various reactions and as a standard for analytical methods. In biology, it is used to study biochemical pathways and molecular interactions. In medicine, it is used in drug development and therapeutic applications. In industry, it is used in the production of various chemicals and materials .

Mechanism of Action

The mechanism of action of N-ethyl-2-(5-oxo-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

N-ethyl-2-(5-oxo-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or properties. The comparison can be based on various factors, such as chemical reactivity, biological activity, and industrial applications .

List of Similar Compounds:

• Aspirin (CID 2244)
• Salicylsalicylic acid (CID 5161)
• Indomethacin (CID 3715)
• Sulindac (CID 1548887)

These compounds share some similarities with this compound but also have distinct differences that make each unique in its own right .